zalospirone
zalospirone
Brand Name:
Vulcanchem
CAS No.:
114298-18-9
VCID:
VC0050514
InChI:
InChI=1S/C24H29N5O2/c30-22-20-18-6-7-19(17-5-4-16(17)18)21(20)23(31)29(22)11-2-1-10-27-12-14-28(15-13-27)24-25-8-3-9-26-24/h3-9,16-21H,1-2,10-15H2/t16-,17+,18-,19+,20-,21+
SMILES:
C1CN(CCN1CCCCN2C(=O)C3C4C=CC(C3C2=O)C5C4C=C5)C6=NC=CC=N6
Molecular Formula:
C24H29N5O2
Molecular Weight:
419.5 g/mol
zalospirone
CAS No.: 114298-18-9
Main Products
VCID: VC0050514
Molecular Formula: C24H29N5O2
Molecular Weight: 419.5 g/mol
| CAS No. | 114298-18-9 |
|---|---|
| Product Name | zalospirone |
| Molecular Formula | C24H29N5O2 |
| Molecular Weight | 419.5 g/mol |
| IUPAC Name | (1S,2S,6R,7R,8R,11S)-4-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-4-azatetracyclo[5.4.2.02,6.08,11]trideca-9,12-diene-3,5-dione |
| Standard InChI | InChI=1S/C24H29N5O2/c30-22-20-18-6-7-19(17-5-4-16(17)18)21(20)23(31)29(22)11-2-1-10-27-12-14-28(15-13-27)24-25-8-3-9-26-24/h3-9,16-21H,1-2,10-15H2/t16-,17+,18-,19+,20-,21+ |
| Standard InChIKey | AERLHOTUXIJQFV-RCPZPFRWSA-N |
| Isomeric SMILES | C1CN(CCN1CCCCN2C(=O)[C@@H]3[C@@H]4C=C[C@H]([C@@H]3C2=O)[C@@H]5[C@H]4C=C5)C6=NC=CC=N6 |
| SMILES | C1CN(CCN1CCCCN2C(=O)C3C4C=CC(C3C2=O)C5C4C=C5)C6=NC=CC=N6 |
| Canonical SMILES | C1CN(CCN1CCCCN2C(=O)C3C4C=CC(C3C2=O)C5C4C=C5)C6=NC=CC=N6 |
| Synonyms | 3a,4,4a,6a,7,7a-hexahydro-2-(4-(4-(2-pyrimidinyl)-1-piperazinyl)butyl)-4,7-etheno-1H-cyclobut(f)isoindole-1,3(2H)-dione WY 47846 WY-47846 zalospirone zalospirone dihydrochloride zalospirone dihydrochloride, (3aalpha,4beta,4aalpha,6aalpha,7beta,7aalpha)-isomer zalospirone hydrochloride |
| PubChem Compound | 163925 |
| Last Modified | Nov 11 2021 |
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